Cas no 42491-84-9 ((2S)-6-amino-2-hydroxyhexanoic acid)

• Product Name: (2S)-6-amino-2-hydroxyhexanoic acid
• CAS No: 42491-84-9
• MF: C₆H₁₃NO₃
• MW: 147.172322034836
• CID: 2355941
• PubChem ID: 9877406
• Update Time: 2025-04-21

(2S)-6-amino-2-hydroxyhexanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-6-amino-2-hydroxyhexanoic acid
• alpha-(4-Aminobutyl)-L-glycolic acid
• 42491-84-9
• (S)-6-Amino-2-hydroxyhexanoic acid
• DTXSID00432160
• CEWDTFLISAWJHG-YFKPBYRVSA-N
• DTXCID50382989
• AKOS006339184
• EN300-7063205
• SCHEMBL2981272

• Inchi： 1S/C6H13NO3/c7-4-2-1-3-5(8)6(9)10/h5,8H,1-4,7H2,(H,9,10)/t5-/m0/s1
• InChI Key： CEWDTFLISAWJHG-YFKPBYRVSA-N
• SMILES： O[C@H](C(=O)O)CCCCN

Computed Properties

• Exact Mass: 147.09000
• Monoisotopic Mass: 147.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3
• Topological Polar Surface Area: 83.6Ų

Experimental Properties

• Density: 1.189±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 197-199 ºC
• Solubility: Soluble (814 g/l) (25 º C),
• PSA: 83.55000
• LogP: 0.26120

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Medium-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Medium-chain fatty acids